2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide
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Overview
Description
2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is a complex organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes an indole core with sulfonamide groups at positions 6 and 8. The molecular formula for this compound is C11H8N2O3S, and it has a molecular weight of 248.26 g/mol .
Mechanism of Action
Target of Action
The primary target of 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is the Retinoic acid receptor-related orphan receptor γ (RORγ) . RORγ is a member of the nuclear hormone receptor superfamily and is a promising therapeutic target for treating Th17-mediated autoimmune diseases .
Mode of Action
This compound acts as an inhibitor of RORγ . It binds to the RORγ ligand-binding domain, demonstrating antagonistic activities . This interaction results in the inhibition of RORγ, which can help in the treatment of Th17-mediated autoimmune diseases .
Biochemical Pathways
The inhibition of RORγ affects the Th17 cell differentiation pathway . Th17 cells are a subset of pro-inflammatory T cells that are implicated in several autoimmune and inflammatory conditions. By inhibiting RORγ, the differentiation and function of Th17 cells can be modulated, thereby controlling the inflammatory response .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve the modulation of the immune response. By inhibiting RORγ, the compound can potentially suppress the overactive immune response seen in Th17-mediated autoimmune diseases .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Large-scale reactors and continuous flow systems are often employed to handle the increased volume of reactants and to maintain consistent reaction conditions .
Chemical Reactions Analysis
Types of Reactions
2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide undergoes various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This reaction can remove oxygen atoms or reduce double bonds.
Substitution: This reaction can replace hydrogen atoms with other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific temperatures, solvents, and catalysts to drive the reactions to completion .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction may produce amines. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives .
Scientific Research Applications
2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide has numerous applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.
Biology: It serves as a probe for studying biological processes and as a potential therapeutic agent.
Medicine: It is investigated for its potential in treating diseases, particularly those involving inflammation and immune responses.
Industry: It is used in the development of new materials and as a catalyst in industrial processes.
Comparison with Similar Compounds
Similar Compounds
- 2-Oxo-1,2-dihydrobenzo[cd]indole-6-sulfonamide
- 2-Oxo-1,2-dihydrobenzo[cd]indole-8-sulfonamide
- 2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonyl chloride
Uniqueness
This unique structure allows it to participate in a wider range of chemical reactions and to interact with multiple molecular targets, increasing its versatility in scientific research .
Biological Activity
2-Oxo-1,2-dihydrobenzo[cd]indole-6,8-disulfonamide is a synthetic compound that has garnered attention for its potential biological activities, particularly in the context of autoimmune diseases and inflammatory responses. This compound features an indole core with sulfonamide groups and is recognized for its ability to inhibit the retinoic acid receptor-related orphan receptor gamma (RORγ), a target implicated in various pathophysiological conditions.
Chemical Structure and Properties
The molecular formula of this compound is C11H8N2O3S with a molecular weight of 248.26 g/mol. Its structural characteristics contribute to its biological activity, particularly the presence of sulfonamide groups which enhance its interaction with biological targets.
Target of Action : The primary target for this compound is RORγ, a nuclear receptor that plays a crucial role in regulating immune responses.
Mode of Action : The compound acts as an inhibitor of RORγ , leading to modulation of the Th17 cell differentiation pathway. This inhibition can suppress the overactive immune response associated with Th17-mediated autoimmune diseases such as psoriasis and asthma .
Biological Activity and Research Findings
Recent studies have demonstrated significant biological activities associated with this compound and its analogs:
- Inhibition of TNF-α : Research indicates that derivatives of this compound can act as potent inhibitors of tumor necrosis factor-alpha (TNF-α), a cytokine involved in systemic inflammation. For example, one analog exhibited an IC50 value of 14 μM, demonstrating stronger activity than previously known inhibitors .
- RORγ Inhibition : Compounds derived from this scaffold have shown micromolar inhibitory concentrations against RORγ, indicating their potential therapeutic applications in treating autoimmune diseases. Specific derivatives have been noted for their efficacy in binding to the ligand-binding domain of RORγ .
Case Studies
Several studies highlight the effectiveness of this compound in various biological assays:
- Study on Inflammatory Responses : A study evaluating the compound's effect on Th17 cells showed that it could significantly reduce interleukin-17 (IL-17) production, which is critical in mediating inflammatory responses in autoimmune conditions .
- Analog Development : In a comparative analysis involving multiple analogs, one derivative was found to have an IC50 value of 3 μM against TNF-α, marking it as one of the most potent inhibitors reported in recent literature .
Applications in Scientific Research
The versatility of this compound extends across several fields:
- Medicinal Chemistry : The compound serves as a lead structure for developing new therapeutic agents targeting autoimmune disorders.
- Biological Probes : It is utilized as a probe for studying various biological processes related to immune modulation and inflammation.
Properties
IUPAC Name |
2-oxo-1H-benzo[cd]indole-6,8-disulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O5S2/c12-20(16,17)7-4-8(21(13,18)19)10-9-5(7)2-1-3-6(9)11(15)14-10/h1-4H,(H,14,15)(H2,12,16,17)(H2,13,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSMUPGOKLKRIDQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C3C(=C1)C(=O)NC3=C(C=C2S(=O)(=O)N)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O5S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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